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Compound of Interest

Compound Name: 2-Aminopentane

Cat. No.: B3029372

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 2-aminopentane. The information is presented in a structured format to facilitate its use in
research, development, and academic applications. This document summarizes key
guantitative data, outlines relevant experimental methodologies, and provides a visual
representation of a typical experimental workflow.

Core Thermochemical Data

The following tables summarize the essential thermochemical properties of 2-aminopentane.
The data has been compiled from critically evaluated sources to ensure accuracy and reliability
for scientific applications.

Table 1: Enthalpy Data for 2-Pentanamine
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Enthalpy (Liquid, in
py (Liq Enthalpy (Ideal Gas)

Temperature (K) equilibrium with Gas) (ka/mol)
(kd/imol)
250 -20.662 26.311
298.15 -14.168 38.332
300 -13.881 38.802
350 -6.4404 52.029
400 1.5463 66.059
450 10.053 80.771
500 19.091 96.062
528.514 24.582 105.15
Data sourced from NIST/TRC Web Thermo Tables (WTT).[1]
Table 2: Other Physical and Thermochemical Properties
Property Value Source
Enthalpy of Vaporization 33.25 kJ/mol [2]
Boiling Point 90.5-91.5 °C (lit.) [3114]
Density 0.736 g/mL at 25 °C (lit.) [3][4]
Molar Mass 87.16 g/mol [21[31[5]
Flash Point 35 °C (closed cup)
Vapor Pressure 51.1 mmHg at 25°C [2][3]

Experimental Protocols for Thermochemical Data
Determination
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The determination of thermochemical data for organic compounds such as 2-aminopentane
relies on precise experimental techniques. The primary methods employed are calorimetry for
enthalpy and heat capacity measurements, and spectroscopic analysis for entropy calculations.

Enthalpy of Combustion and Formation: Bomb
Calorimetry

The standard enthalpy of formation is often determined indirectly from the enthalpy of
combustion, which is measured using a bomb calorimeter.[6][7]

Experimental Procedure:

o Sample Preparation: A precisely weighed sample of 2-aminopentane is placed in a crucible
within a high-pressure stainless steel container, known as the "bomb."

o Pressurization: The bomb is filled with pure oxygen at a high pressure (typically 20-30 atm)
to ensure complete combustion.

o Calorimeter Assembly: The sealed bomb is submerged in a known quantity of water in an
insulated container (the calorimeter). The initial temperature of the water is recorded with
high precision.

« Ignition: The sample is ignited by passing an electric current through a fuse wire in contact
with the sample.

o Temperature Measurement: The temperature of the water is monitored and recorded until it
reaches a maximum and then begins to cool. The maximum temperature rise is used to
calculate the heat released.

o Calculation: The heat of combustion is calculated from the temperature change, the heat
capacity of the calorimeter system (determined through calibration with a standard
substance like benzoic acid), and the mass of the sample. The enthalpy of formation can
then be derived using Hess's law.

Heat Capacity: Differential Scanning Calorimetry (DSC)
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Differential Scanning Calorimetry (DSC) is a powerful technique for measuring the heat

capacity of a substance as a function of temperature.[3]

Experimental Procedure:

Sample and Reference Preparation: A small, accurately weighed sample of 2-aminopentane
is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed to heat the sample and reference at a constant rate over the
desired temperature range.

Measurement: The DSC measures the difference in heat flow required to maintain the
sample and reference at the same temperature as they are heated. This differential heat flow
is directly proportional to the heat capacity of the sample.

Data Analysis: The resulting thermogram (a plot of heat flow versus temperature) is analyzed
to determine the heat capacity of the 2-aminopentane at various temperatures.

Standard Entropy: Spectroscopic and Calorimetric
Methods

The standard entropy of a substance can be determined through a combination of calorimetric

measurements and statistical mechanics calculations based on spectroscopic data.

Calorimetric Method: This involves measuring the heat capacity of the substance from a very
low temperature (approaching 0 K) up to the standard temperature (298.15 K). The entropy
is then calculated by integrating the heat capacity divided by the temperature over this
range, accounting for the entropies of any phase transitions.

Spectroscopic Method: Molecular constants obtained from spectroscopic techniques (such
as infrared and Raman spectroscopy) are used to calculate the translational, rotational, and
vibrational contributions to the entropy based on statistical mechanics principles.[9][10] For
many molecules, the values obtained from calorimetric and spectroscopic methods are in
good agreement.[9][10]
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Experimental Workflow for Thermochemical Data
Determination

The following diagram illustrates a generalized workflow for the experimental determination of

the key thermochemical properties of a compound like 2-aminopentane.
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A generalized workflow for the experimental determination of thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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